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Compound of Interest

Compound Name: 3-Phenylpropionitrile

Cat. No.: B121915

An In-depth Technical Guide to 3-
Phenylpropionitrile

This guide provides a detailed overview of the chemical structure and nomenclature of 3-
Phenylpropionitrile, a key compound for researchers and professionals in drug development
and chemical synthesis.

Chemical Identity and Nomenclature

3-Phenylpropionitrile is an aromatic compound belonging to the nitrile class. Its systematic
and common identifiers are crucial for accurate documentation and communication in a
research context.

The internationally recognized IUPAC name for this compound is 3-phenylpropanenitrile.[1][2] It
is also commonly referred to by several synonyms, including Benzenepropanenitrile,
Hydrocinnamonitrile, and 2-Phenylethyl cyanide.[1][3][4][5][6]
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Identifier Value

IUPAC Name 3-phenylpropanenitrile[1][2]

Molecular Formula CoHoN[1][5]1[7]

Linear Formula CeHsCH2CH2CNJ3][4]

CAS Number 645-59-0[3][7]

Molecular Weight 131.17 g/mol [1][3]

SMILES C1=CC=C(C=C1)CCC#NI[1]

InChl Key ACRWYXSKEHUQDB-UHFFFAOYSA-N[1][4]

Structural Formula

The structural formula of 3-Phenylpropionitrile consists of a phenyl group (a benzene ring)
attached to the end of a three-carbon aliphatic chain, which is terminated by a nitrile group (-
C=N).[1][7] Specifically, the phenyl group is bonded to the third carbon atom of the
propanenitrile backbone.[1]

The chemical structure can be visualized as a benzyl group (CeHsCH2-) attached to an ethyl
cyanide group (—CHz2CN).

Click to download full resolution via product page
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Caption: 2D structural formula of 3-Phenylpropionitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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